Cas no 2229186-67-6 (2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229186-67-6
• MF: C₁₀H₁₃FO₂S
• MW: 216.272425413132
• CID: 6602569
• PubChem ID: 165870746
• Update Time: 2025-10-31

2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride
• 2229186-67-6
• EN300-2004897

• Inchi： 1S/C10H13FO2S/c1-8-4-3-5-9(2)10(8)6-7-14(11,12)13/h3-5H,6-7H2,1-2H3
• InChI Key： WQZYRVSKACUZLG-UHFFFAOYSA-N
• SMILES： S(CCC1C(C)=CC=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 216.06202899g/mol
• Monoisotopic Mass: 216.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2229186-67-6)

2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2229186-67-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biological molecules. The presence of a fluoro substituent in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride consists of an ethane backbone substituted with a sulfonyl fluoride group at the first carbon and a 2,6-dimethylphenyl group at the second carbon. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block in medicinal chemistry. The 2,6-dimethylphenyl moiety contributes to the lipophilicity and stability of the compound, while the sulfonyl fluoride group serves as a reactive handle for further functionalization.

In recent years, sulfonyl fluorides have been extensively studied due to their role in generating sulfonamides and other heterocyclic compounds through nucleophilic substitution reactions. The fluorine atom in sulfonyl fluorides is highly electronegative, which activates the sulfonyl carbon towards nucleophilic attack. This property has been exploited in various synthetic protocols to construct complex molecular architectures efficiently. For instance, 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride can be used to introduce sulfonamide functionalities into target molecules, which are crucial for designing drugs with enhanced binding affinity and metabolic stability.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug discovery. Sulfonyl fluorides are known to improve the pharmacokinetic properties of drugs by increasing their bioavailability and resistance to enzymatic degradation. Researchers have leveraged these properties to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The sulfonyl fluoride group can be selectively removed or modified under specific conditions, allowing for fine-tuning of drug efficacy and selectivity.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at the phenyl ring position, leading to a diverse array of derivatives with tailored properties. These modifications have opened new avenues for developing next-generation pharmaceuticals with improved pharmacological profiles.

The chemical reactivity of 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride also makes it a valuable tool in materials science and agrochemical research. For example, sulfonyl fluorides can be incorporated into polymers to enhance their thermal stability and mechanical strength. In agrochemistry, they serve as key intermediates in synthesizing herbicides and pesticides that exhibit high efficacy while minimizing environmental impact.

From a computational chemistry perspective, the electronic structure of 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its reactivity mechanisms and have guided the design of more efficient synthetic routes. The calculated frontier molecular orbitals (FMOs) have revealed that the compound is highly electrophilic at the sulfonyl carbon due to the electron-withdrawing nature of both the fluoro group and the aromatic ring system.

In conclusion, 2-(2,6-dimethylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2229186-67-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery, materials science, and industrial chemistry. As research continues to uncover new synthetic possibilities and pharmacological applications, this compound is poised to play an increasingly significant role in advancing chemical innovation.